(3S)-3-isocyanatooxolan-2-one
Overview
Description
(3S)-3-isocyanatooxolan-2-one, also known as isooxazole or oxazole, is a heterocyclic organic compound belonging to the oxazole family. It is a versatile building block in organic synthesis, used in the preparation of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as an intermediate in the production of a range of compounds, such as dyes, pigments, and surfactants.
Scientific Research Applications
Isooxazole has a wide range of applications in scientific research. It is used as a building block in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as an intermediate in the production of a range of compounds, such as dyes, pigments, and surfactants. In addition, (3S)-3-isocyanatooxolan-2-one is used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. It is also used in the synthesis of polymers and other materials with potential applications in nanotechnology.
Mechanism of Action
The mechanism of action of (3S)-3-isocyanatooxolan-2-one is not well understood. However, it is believed that the compound acts as an electrophile, forming a covalent bond with an electron-rich species, such as a nucleophile. This covalent bond results in the formation of an (3S)-3-isocyanatooxolan-2-one-containing adduct, which can then undergo further reactions, such as hydrolysis, oxidation, or reduction.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S)-3-isocyanatooxolan-2-one are not well understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450, and may also interact with other cellular components, such as DNA and proteins. In addition, (3S)-3-isocyanatooxolan-2-one has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
Isooxazole is a versatile building block in organic synthesis and has a wide range of applications in scientific research. It is relatively easy to synthesize and has a wide range of reactivity, making it suitable for a variety of experiments. However, it is important to note that (3S)-3-isocyanatooxolan-2-one is a highly reactive compound and should be handled with care.
Future Directions
There are a number of potential future directions for the use of (3S)-3-isocyanatooxolan-2-one in scientific research. These include the synthesis of new compounds, such as peptides and peptidomimetics, and the development of new polymers and materials with potential applications in nanotechnology. In addition, (3S)-3-isocyanatooxolan-2-one could be used to develop new drugs and agrochemicals, as well as new dyes, pigments, and surfactants. Finally, further research is needed to better understand the biochemical and physiological effects of (3S)-3-isocyanatooxolan-2-one.
Synthesis Methods
Isooxazole can be synthesized through a variety of methods, such as the reaction of amines with isocyanates, the reaction of nitriles with isocyanates, and the reaction of alkenes with isocyanates. The most common method is the reaction of amines with isocyanates. This method involves the reaction of an amine with an isocyanate in the presence of a catalyst, such as a Lewis acid or a Bronsted acid. The reaction typically takes place at temperatures between 0°C and 100°C, and the products are usually a mixture of (3S)-3-isocyanatooxolan-2-one and other isocyanates.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-isocyanatooxolan-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-hydroxy-3-bromopropene", "potassium carbonate", "dimethyl sulfoxide", "phosgene" ], "Reaction": [ "The first step involves the deprotonation of 2-hydroxy-3-bromopropene using potassium carbonate in dimethyl sulfoxide to form the corresponding alkoxide.", "The alkoxide is then reacted with phosgene to form the corresponding chloroformate intermediate.", "The chloroformate intermediate is then reacted with a nucleophile, such as an amine or alcohol, to form the desired isocyanate product, (3S)-3-isocyanatooxolan-2-one." ] } | |
CAS RN |
2648902-15-0 |
Product Name |
(3S)-3-isocyanatooxolan-2-one |
Molecular Formula |
C5H5NO3 |
Molecular Weight |
127.1 |
Purity |
95 |
Origin of Product |
United States |
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